molecular formula C21H27N7O2 B2883113 N-(2-(6-((3-morpholinopropyl)amino)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)ethyl)benzamide CAS No. 873002-62-1

N-(2-(6-((3-morpholinopropyl)amino)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)ethyl)benzamide

Cat. No. B2883113
CAS RN: 873002-62-1
M. Wt: 409.494
InChI Key: GHNHDOBLLFLIFI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound “N-(2-(6-((3-morpholinopropyl)amino)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)ethyl)benzamide” is a complex organic molecule. It contains a [1,2,4]triazolo[4,3-b]pyridazine core, which is a type of fused triazole . Triazoles are a class of five-membered heterocyclic compounds containing two carbon and three nitrogen atoms . They are known for their versatile biological activities .


Synthesis Analysis

While specific synthesis methods for this compound were not found, triazoles are commonly synthesized via condensation reactions of hydrazonoyl halides with various reagents . For instance, 3,6-diamino-1H-[1,2,4]triazolo[4,3-b][1,2,4]triazole and its energetic salts were synthesized based on a fused-triazole backbone with two C-amino groups as substituents .

Scientific Research Applications

Antimicrobial Activities

Some novel triazole derivatives have been synthesized and screened for their antimicrobial activities. Compounds exhibiting good to moderate activities against various microorganisms were identified, indicating potential applications in developing new antimicrobial agents (Bektaş et al., 2010).

Antiproliferative and Anticancer Activities

A small library of triazolo[4,3-b]pyridazin-6-yloxy derivatives demonstrated the ability to inhibit the proliferation of endothelial and tumor cells, suggesting applications in cancer research and therapy development (Ilić et al., 2011).

Synthesis and Crystal Structure Analysis

The synthesis and crystal structure of related compounds have been explored, revealing detailed molecular configurations that could inform the development of new compounds with specific biological activities (Lu et al., 2017).

Insecticidal Applications

Research into novel heterocyclic compounds incorporating certain moieties has demonstrated significant toxic effects against pests like the cotton leafworm, indicating potential applications in agricultural pest management (Soliman et al., 2020).

Antihypertensive Agents

The synthesis of triazolopyrimidines with specific substituents has led to compounds with promising antihypertensive activity, suggesting a pathway for developing new treatments for hypertension (Bayomi et al., 1999).

Analgesic and Antiparkinsonian Activities

Compounds derived from substituted pyridine derivatives have shown good analgesic and antiparkinsonian activities, comparable to established drugs, pointing to potential new therapies for pain management and Parkinson's disease (Amr et al., 2008).

Future Directions

The future directions for research on this compound could involve further exploration of its potential biological activities, given the known activities of triazole compounds . Additionally, research could focus on improving the synthesis methods for this and similar compounds .

properties

IUPAC Name

N-[2-[6-(3-morpholin-4-ylpropylamino)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]ethyl]benzamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C21H27N7O2/c29-21(17-5-2-1-3-6-17)23-11-9-20-25-24-19-8-7-18(26-28(19)20)22-10-4-12-27-13-15-30-16-14-27/h1-3,5-8H,4,9-16H2,(H,22,26)(H,23,29)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

GHNHDOBLLFLIFI-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1COCCN1CCCNC2=NN3C(=NN=C3CCNC(=O)C4=CC=CC=C4)C=C2
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C21H27N7O2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

409.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-(2-(6-((3-morpholinopropyl)amino)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)ethyl)benzamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.